Methyl 3-[(3-chloro-4-methylbenzoyl)amino]-4-(4-morpholinyl)benzoate

• Molecular Formula: C20H21ClN2O4
• Molecular Weight: 388.8 g/mol
• IUPAC Name: methyl 3-[(3-chloro-4-methylbenzoyl)amino]-4-morpholin-4-ylbenzoate
• InChI: InChI=1S/C20H21ClN2O4/c1-13-3-4-14(11-16(13)21)19(24)22-17-12-15(20(25)26-2)5-6-18(17)23-7-9-27-10-8-23/h3-6,11-12H,7-10H2,1-2H3,(H,22,24)
• InChI Key: PFSSWKSWLFNECX-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C(=O)NC2=C(C=CC(=C2)C(=O)OC)N3CCOCC3)Cl

Description

Methyl 3-[(3-chloro-4-methylbenzoyl)amino]-4-(4-morpholinyl)benzoate, also known as MCLA, is a chemical compound that has been extensively studied for its potential use in scientific research. This molecule belongs to the class of benzamides and is known for its ability to modulate the activity of certain enzymes and receptors in the body.

Mechanism of Action

The mechanism of action of Methyl 3-[(3-chloro-4-methylbenzoyl)amino]-4-(4-morpholinyl)benzoate involves its ability to bind to specific enzymes and receptors in the body. For example, Methyl 3-[(3-chloro-4-methylbenzoyl)amino]-4-(4-morpholinyl)benzoate binds to the active site of PKC and inhibits its activity. This leads to a decrease in the production of certain inflammatory mediators such as cytokines and chemokines. Similarly, Methyl 3-[(3-chloro-4-methylbenzoyl)amino]-4-(4-morpholinyl)benzoate binds to the CB1 receptor and modulates its activity, leading to a decrease in the production of certain neurotransmitters such as dopamine and serotonin.
Biochemical and Physiological Effects:
Methyl 3-[(3-chloro-4-methylbenzoyl)amino]-4-(4-morpholinyl)benzoate has been shown to have various biochemical and physiological effects in the body. For example, it has been shown to reduce inflammation by inhibiting the activity of PKC and decreasing the production of inflammatory mediators. It has also been shown to modulate the activity of the CB1 receptor, leading to a decrease in the production of certain neurotransmitters. Additionally, Methyl 3-[(3-chloro-4-methylbenzoyl)amino]-4-(4-morpholinyl)benzoate has been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One of the major advantages of using Methyl 3-[(3-chloro-4-methylbenzoyl)amino]-4-(4-morpholinyl)benzoate in lab experiments is its ability to selectively target specific enzymes and receptors in the body. This makes it a valuable tool for studying the role of these molecules in various physiological processes. However, one of the limitations of using Methyl 3-[(3-chloro-4-methylbenzoyl)amino]-4-(4-morpholinyl)benzoate is its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on Methyl 3-[(3-chloro-4-methylbenzoyl)amino]-4-(4-morpholinyl)benzoate. One area of research is the development of new drugs that can target specific enzymes and receptors in the body. Another area of research is the study of the role of Methyl 3-[(3-chloro-4-methylbenzoyl)amino]-4-(4-morpholinyl)benzoate in various physiological processes such as inflammation and neurotransmitter production. Additionally, there is a need for further research on the pharmacokinetics and toxicity of Methyl 3-[(3-chloro-4-methylbenzoyl)amino]-4-(4-morpholinyl)benzoate in animal models to determine its potential for use in humans.
Conclusion:
In conclusion, Methyl 3-[(3-chloro-4-methylbenzoyl)amino]-4-(4-morpholinyl)benzoate is a chemical compound that has been extensively studied for its potential use in scientific research. It has been shown to selectively target specific enzymes and receptors in the body, making it a valuable tool for studying the role of these molecules in various physiological processes. While there are limitations to its use in lab experiments, there are several future directions for research on Methyl 3-[(3-chloro-4-methylbenzoyl)amino]-4-(4-morpholinyl)benzoate that could lead to the development of new drugs and a better understanding of its role in the body.

Synthesis Methods

The synthesis method of Methyl 3-[(3-chloro-4-methylbenzoyl)amino]-4-(4-morpholinyl)benzoate involves a series of chemical reactions that result in the formation of the final product. The first step involves the reaction of 3-chloro-4-methylbenzoic acid with thionyl chloride to form 3-chloro-4-methylbenzoyl chloride. This intermediate is then reacted with 4-morpholinylaniline to form the desired product, Methyl 3-[(3-chloro-4-methylbenzoyl)amino]-4-(4-morpholinyl)benzoate. The overall yield of this synthesis method is around 40%.

Scientific Research Applications

Methyl 3-[(3-chloro-4-methylbenzoyl)amino]-4-(4-morpholinyl)benzoate has been extensively studied for its potential use in scientific research. One of the major areas of research is the development of new drugs that can target specific enzymes and receptors in the body. Methyl 3-[(3-chloro-4-methylbenzoyl)amino]-4-(4-morpholinyl)benzoate has been shown to be a potent inhibitor of certain enzymes such as protein kinase C (PKC) and phosphodiesterase 4 (PDE4). It has also been shown to modulate the activity of certain receptors such as the cannabinoid receptor type 1 (CB1) and the dopamine receptor D2.